Cas no 91295-77-1 (4-Undecyn-3-ol)

• Product Name: 4-Undecyn-3-ol
• CAS No: 91295-77-1
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 996248
• PubChem ID: 316623
• Update Time: 2025-04-20

4-Undecyn-3-ol Chemical and Physical Properties

Names and Identifiers

• undec-4-yn-3-ol
• NSC-244927
• DTXSID80311702
• SCHEMBL10912609
• 4-Undecyn-3-ol
• NSC244927
• 91295-77-1

• Inchi： 1S/C11H20O/c1-3-5-6-7-8-9-10-11(12)4-2/h11-12H,3-8H2,1-2H3
• InChI Key： DWQXAHIKMKJKDA-UHFFFAOYSA-N
• SMILES： OC(C#CCCCCCC)CC

Computed Properties

• Exact Mass: 168.151
• Monoisotopic Mass: 168.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.879
• Boiling Point: 184.2°C at 760 mmHg
• Flash Point: 65.1°C
• Refractive Index: 1.461
• PSA: 20.23000
• LogP: 2.73110